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Compound of Interest

Compound Name: 1-tert-Butyl-3-ethylcarbodiimide

Cat. No.: B072994

An In-depth Technical Guide to 1-tert-Butyl-3-ethylcarbodiimide

For researchers, scientists, and drug development professionals, a precise understanding of
chemical reagents is paramount. This guide provides core technical data on 1-tert-Butyl-3-
ethylcarbodiimide, a carbodiimide coupling agent utilized in various synthetic reactions.

Chemical Identity and Properties

1-tert-Butyl-3-ethylcarbodiimide is a reactant often employed in the guanylation of amines.[1]
Its structure, which includes a tert-butyl group, contributes to its stability and solubility in a
range of organic solvents.[2] This makes it a valuable tool in peptide synthesis and the
development of pharmaceuticals.[2]

Quantitative Data

The fundamental molecular properties of 1-tert-Butyl-3-ethylcarbodiimide are summarized

below.
Property Value
Molecular Formula C7H1aN2[1][2][3][4][5]
Molecular Weight 126.20 g/mol [1][3][4]
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Structural and Molecular Relationships

The following diagram illustrates the logical connection between the chemical's name and its
primary molecular identifiers.
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Click to download full resolution via product page

Chemical Identity of 1-tert-Butyl-3-ethylcarbodiimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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